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Compound of Interest

Compound Name: 2,5-Dichloro-3-nitrobenzoic acid

Cat. No.: B1293580

Technical Support Center: 2,5-Dichloro-3-
nitrobenzoic acid

This technical support center provides essential safety information, troubleshooting guides, and
frequently asked questions for researchers, scientists, and drug development professionals
working with 2,5-Dichloro-3-nitrobenzoic acid.

I. Material Safety Data Sheet (MSDS) Summary

Below is a summary of the key safety data for 2,5-Dichloro-3-nitrobenzoic acid.
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Property Value Reference
Chemical Formula C7H3CI2NOa [1112]
Molecular Weight 236.01 g/mol [1][2]

CAS Number 88-86-8 [11[2]
Appearance Colorless crystals [3]

Melting Point 216-220 °C (lit.) [4]

Signal Word Warning [1][5]
Hazard Statements H315: Causes skin irritation [1]

H319: Causes serious eye

[1]

irritation

H335: May cause respiratory o

irritation

H317: May cause an allergic

skin reaction

P261: Avoid breathing
Precautionary Statements dust/fume/gas/mist/ivapours/sp  [1]

ray.

P280: Wear protective gloves/

eye protection/ face protection.

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if ]
present and easy to do.

Continue rinsing.

Il. Personal Protective Equipment (PPE)

A comprehensive guide to the necessary personal protective equipment when handling 2,5-
Dichloro-3-nitrobenzoic acid.
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PPE Type

Specification

Rationale

Eye/Face Protection

Chemical safety goggles or
glasses as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[5][6]

To prevent eye irritation or
serious eye damage from

splashes or dust.[1][7]

Skin Protection

Wear appropriate protective
gloves and clothing to prevent
skin exposure.[5][6] Handle
with gloves that have been

inspected prior to use.[1]

To prevent skin irritation or

allergic reactions upon contact.

[1]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation or other
symptoms are experienced.[6]
For nuisance exposures, use
type P95 (US) or type P1 (EU

EN 143) particle respirator. For

higher-level protection, use
type OV/AG/P99 (US) or type
ABEK-P2 (EU EN 143)

respirator cartridges.[1]

To prevent respiratory tract

irritation from inhaling dust.[1]

lll. Troubleshooting and FAQs

A guestion-and-answer guide to address common issues and questions that may arise during

experiments involving 2,5-Dichloro-3-nitrobenzoic acid.

Q1: I've accidentally spilled a small amount of 2,5-Dichloro-3-nitrobenzoic acid powder on

the lab bench. What is the correct cleanup procedure?

Al: For small spills, you should:
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e Ensure you are wearing the appropriate PPE (gloves, lab coat, and eye protection).
e Avoid generating dust.[1]

o Gently sweep or vacuum the material and place it into a suitable, closed container for
disposal.[1]

o Clean the spill area with soap and water.

» Dispose of the contaminated cleaning materials and the collected chemical waste according
to your institution's guidelines.

Q2: What should I do if | get 2,5-Dichloro-3-nitrobenzoic acid on my skin or in my eyes?
A2:

» Skin Contact: Immediately wash the affected area with plenty of soap and water.[5][7]
Remove any contaminated clothing.[7] If skin irritation occurs, seek medical advice.[5][7]

o Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at least 15
minutes, also under the eyelids.[5][7] Remove contact lenses if present and easy to do.[1]
Continue rinsing and seek immediate medical attention.[5][7]

Q3: Can I store 2,5-Dichloro-3-nitrobenzoic acid on an open bench?

A3: No. It should be stored in a tightly closed container in a cool, dry, and well-ventilated place.

[6][8]

Q4: What are the primary hazards | should be aware of when working with this compound?
A4: The primary hazards are:

e Skin irritation.[1]

e Serious eye irritation.[1]

e Respiratory tract irritation upon inhalation of dust.[1]
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e May cause an allergic skin reaction.
Q5: How should | dispose of waste 2,5-Dichloro-3-nitrobenzoic acid and its containers?

A5: Waste material must be disposed of in accordance with national and local regulations. It is
recommended to contact a licensed professional waste disposal service.[1] Do not mix with
other waste. Handle uncleaned containers as you would the product itself.

IV. Experimental Workflow Visualization

The following diagram illustrates the standard workflow for the safe handling of 2,5-Dichloro-3-
nitrobenzoic acid in a laboratory setting.
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Caption: Safe handling workflow for 2,5-Dichloro-3-nitrobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [2,5-Dichloro-3-nitrobenzoic acid MSDS and personal
protective equipment]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293580#2-5-dichloro-3-nitrobenzoic-acid-msds-and-
personal-protective-equipment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1293580?utm_src=pdf-custom-synthesis
https://www.capotchem.cn/doc/viewmsds_88-86-8.html
https://www.scbt.com/p/2-5-dichloro-3-nitrobenzoic-acid-88-86-8
https://prepchem.com/2-5-dichloro-3-nitrobenzoic-acid/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9230914.htm
https://www.fishersci.com/store/msds?partNumber=AC154695000&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/05183.pdf
https://www.fishersci.com/store/msds?partNumber=AC161480250&productDescription=2-CHLORO-3-NITROBENZOIC+A+25GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12807~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2012:30:05~~4-Chloro-3-nitrobenzoic%20acid~~
https://www.benchchem.com/product/b1293580#2-5-dichloro-3-nitrobenzoic-acid-msds-and-personal-protective-equipment
https://www.benchchem.com/product/b1293580#2-5-dichloro-3-nitrobenzoic-acid-msds-and-personal-protective-equipment
https://www.benchchem.com/product/b1293580#2-5-dichloro-3-nitrobenzoic-acid-msds-and-personal-protective-equipment
https://www.benchchem.com/product/b1293580#2-5-dichloro-3-nitrobenzoic-acid-msds-and-personal-protective-equipment
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1293580?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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